Cas no 2694725-70-5 (N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine)

• Product Name: N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine
• CAS No: 2694725-70-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5613930
• PubChem ID: 165941242
• Update Time: 2025-06-08

N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-33048128
• N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine
• SCHEMBL23948512
• 2694725-70-5

• Inchi： 1S/C10H16N2/c1-7(2)9-10(11-4)8(3)5-6-12-9/h5-7,11H,1-4H3
• InChI Key： LWWNGXVMPZRCDH-UHFFFAOYSA-N
• SMILES： N(C)C1=C(C)C=CN=C1C(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine

Comprehensive Overview of N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine (CAS No. 2694725-70-5): Properties, Applications, and Industry Insights

The chemical compound N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine (CAS No. 2694725-70-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. As a derivative of pyridine, this compound features a distinctive substitution pattern, including dimethyl and isopropyl groups, which contribute to its reactivity and functional versatility. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical development, and specialty chemical synthesis.

One of the most frequently searched questions about N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine revolves around its synthesis and purification methods. Current literature highlights innovative approaches to optimizing yield and purity, particularly through catalytic processes and green chemistry techniques. The compound’s amine functionality makes it a valuable intermediate for constructing more complex molecules, aligning with the growing demand for sustainable and efficient synthetic routes in organic chemistry.

In the context of pharmaceutical applications, N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine has been investigated for its potential as a building block in kinase inhibitors and other bioactive molecules. Its pyridine core is a common pharmacophore in drug design, often associated with improved bioavailability and target binding affinity. Recent studies have explored its utility in developing treatments for inflammatory diseases and metabolic disorders, reflecting broader trends in precision medicine and personalized therapeutics.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for formulation in various delivery systems. Companies specializing in fine chemicals and custom synthesis are increasingly listing CAS No. 2694725-70-5 in their catalogs, catering to the rising demand for high-purity intermediates. Environmental and regulatory considerations also play a critical role, with researchers emphasizing the need for eco-friendly production methods to meet global sustainability goals.

Another area of interest is the computational modeling of N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine, where in silico studies predict its interactions with biological targets and materials. Advances in artificial intelligence and machine learning have accelerated the discovery of novel applications, reducing the time and cost associated with traditional trial-and-error approaches. This aligns with the broader shift toward data-driven research in chemical sciences.

In summary, N,4-dimethyl-2-(propan-2-yl)pyridin-3-amine (CAS No. 2694725-70-5) represents a promising compound with multifaceted applications. Its relevance to cutting-edge research, combined with its commercial viability, ensures its continued prominence in scientific and industrial discussions. Future developments will likely focus on expanding its utility while addressing challenges related to scalability and environmental impact.